Cas no 637749-47-4 (2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 637749-47-4
• MF: C₂₄H₂₆O₆
• MW: 410.459647655487
• CID: 5555019
• Update Time: 2025-06-11

2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-((4-(tert-butyl)benzoyl)oxy)-2-methylbenzofuran-3-carboxylate
• 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C24H26O6/c1-15-21(23(26)28-13-12-27-5)19-14-18(10-11-20(19)29-15)30-22(25)16-6-8-17(9-7-16)24(2,3)4/h6-11,14H,12-13H2,1-5H3
• InChI Key： IJZBCBYMMKXJSS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(=O)C3=CC=C(C(C)(C)C)C=C3)C=C2C(C(OCCOC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate

Introduction to 2-Methoxyethyl 5-(4-tert-Butylbenzoyloxy)-2-Methyl-1-Benzofuran-3-Carboxylate (CAS No. 637749-47-4)

2-Methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 637749-47-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused with a furan ring. The presence of specific functional groups, such as the methoxyethyl, tert-butylbenzoyloxy, and methyl substituents, imparts distinct chemical and physical properties to this molecule.

The chemical structure of 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate can be represented as follows: C₂₀H₂₂O₆. The compound's molecular weight is approximately 366.38 g/mol. The tert-butylbenzoyloxy group is particularly noteworthy for its influence on the compound's solubility and reactivity, making it a valuable candidate for further research and development.

In the realm of pharmaceuticals, 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate has shown promise in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a potential therapeutic candidate for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate has also been explored for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science in 2020 demonstrated that this compound can be used as a monomer to create polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate involves several steps, including the formation of the benzofuran core and the subsequent introduction of the functional groups. One common synthetic route involves the reaction of 5-hydroxy-2-methylbenzofuran with tert-butylbenzoyl chloride to form the tert-butylbenzoyloxy derivative, followed by esterification with 2-methoxyethanol to obtain the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The physical properties of 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate, such as its melting point, solubility, and stability, are crucial for its practical applications. The compound is typically a white crystalline solid with a melting point ranging from 105°C to 108°C. It is moderately soluble in common organic solvents like ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in formulations where controlled release or targeted delivery is desired.

In terms of safety and handling, while 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate is not classified as a hazardous material, it should still be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. Additionally, storage conditions should be controlled to maintain the compound's stability and prevent degradation.

The future prospects for 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. For example, efforts are being made to enhance its bioavailability and reduce potential side effects when used as a pharmaceutical agent. In materials science, researchers are exploring ways to incorporate this compound into novel composite materials that offer improved performance characteristics.

In conclusion, 2-methoxyethyl 5-(4-tert-butylbenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 637749-47-4) is a multifaceted compound with significant potential across various fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications will emerge, further solidifying its importance in both academia and industry.